Cas no 1806424-18-9 (2-Chlorobenzo[d]oxazole-7-carboxamide)

• Product Name: 2-Chlorobenzo[d]oxazole-7-carboxamide
• CAS No: 1806424-18-9
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 4820124
• Update Time: 2025-06-08

2-Chlorobenzo[d]oxazole-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzo[d]oxazole-7-carboxamide

• Inchi： 1S/C8H5ClN2O2/c9-8-11-5-3-1-2-4(7(10)12)6(5)13-8/h1-3H,(H2,10,12)
• InChI Key： GHCWPZHWYDDQSK-UHFFFAOYSA-N
• SMILES： ClC1=NC2=CC=CC(C(N)=O)=C2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.6
• Topological Polar Surface Area: 69.1

Additional information on 2-Chlorobenzo[d]oxazole-7-carboxamide

Recent Advances in the Study of 2-Chlorobenzo[d]oxazole-7-carboxamide (CAS: 1806424-18-9) and Its Applications in Chemical Biology and Medicine

2-Chlorobenzo[d]oxazole-7-carboxamide (CAS: 1806424-18-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique oxazole ring and chloro-substitution, has demonstrated promising pharmacological properties, particularly in the context of targeted drug design and therapeutic applications. Recent studies have explored its potential as a key scaffold in the development of novel enzyme inhibitors and receptor modulators, owing to its structural versatility and bioactivity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Chlorobenzo[d]oxazole-7-carboxamide as a potent inhibitor of protein kinases involved in inflammatory pathways. The research highlighted its selective binding affinity for specific kinase domains, which could pave the way for new anti-inflammatory therapies. The study employed molecular docking simulations and in vitro assays to validate its mechanism of action, revealing a high degree of specificity and low cytotoxicity in human cell lines.

Further research has explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute demonstrated that derivatives of 2-Chlorobenzo[d]oxazole-7-carboxamide exhibit strong antiproliferative effects against certain cancer cell lines, including breast and lung carcinomas. The study attributed these effects to the compound's ability to interfere with DNA replication and induce apoptosis, suggesting its utility as a lead compound for further anticancer drug development.

In addition to its therapeutic potential, 2-Chlorobenzo[d]oxazole-7-carboxamide has also been investigated for its role in chemical biology as a fluorescent probe. A recent publication in ACS Chemical Biology detailed its use in tracking cellular processes due to its stable fluorescence properties and compatibility with live-cell imaging techniques. This application underscores the compound's versatility beyond traditional drug design, offering new tools for biomedical research.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-Chlorobenzo[d]oxazole-7-carboxamide derivatives. Current research is focused on improving solubility and bioavailability while maintaining its bioactivity. Collaborative efforts between academic and industrial researchers are underway to address these limitations, with several patents filed in 2023 for novel formulations and delivery systems.

In conclusion, 2-Chlorobenzo[d]oxazole-7-carboxamide (CAS: 1806424-18-9) represents a promising scaffold in chemical biology and medicinal chemistry, with applications ranging from kinase inhibition to anticancer therapy and molecular imaging. Ongoing research aims to further elucidate its mechanisms and expand its therapeutic potential, making it a compound of great interest for future drug discovery efforts.